N'-[1-(2,4-dimethylphenyl)ethylidene]nicotinohydrazide

• IUPAC Name: N-[(E)-1-(2,4-dimethylphenyl)ethylideneamino]pyridine-3-carboxamide
• InChI: InChI=1S/C16H17N3O/c1-11-6-7-15(12(2)9-11)13(3)18-19-16(20)14-5-4-8-17-10-14/h4-10H,1-3H3,(H,19,20)/b18-13+
• InChI Key: GRKCZDSLXKIHKC-QGOAFFKASA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=NNC(=O)C2=CN=CC=C2)C)C
• Isomeric SMILES: CC1=CC(=C(C=C1)/C(=N/NC(=O)C2=CN=CC=C2)/C)C
• Molecular Formula: C16H17N3O
• Molecular Weight: 267.33 g/mol

Description

N'-[1-(2,4-dimethylphenyl)ethylidene]nicotinohydrazide is a useful research compound. Its molecular formula is C16H17N3O and its molecular weight is 267.33 g/mol. The purity is usually 95%.
The exact mass of the compound this compound is 267.137162174 g/mol and the complexity rating of the compound is 367. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Structural and Spectroscopic Characterization

N'-[1-(2,4-dimethylphenyl)ethylidene]nicotinohydrazide and its derivatives have been the subject of various structural and spectroscopic studies. These include investigations into their crystal and molecular structures, vibrational wave numbers, and molecular electrostatic potential (MEP) surface using methods like X-ray diffraction, IR spectroscopy, and UV-Vis spectroscopy. Such studies are crucial for understanding the physical and chemical properties of these compounds (Trzesowska-Kruszynska, 2011).

Molecular Docking and Bioactivity Analysis

Research has been conducted on the bioactivity of these compounds, including their antioxidant properties and interactions with biological targets like the SARS-CoV-2 main protease. Molecular docking studies are used to predict how these molecules might interact with specific proteins, which is vital for drug discovery and understanding the mechanism of action (Guder et al., 2022).

Applications in Metal Complex Formation

These compounds have also been utilized in the formation of metal complexes. Studies have explored how they act as ligands to form mononuclear and multidimensional metal complexes, which can have potential applications in various fields like catalysis, materials science, and pharmaceuticals (Liu et al., 2015).

Corrosion Inhibition

Some derivatives of this compound have been studied for their role as corrosion inhibitors. These studies involve a combination of experimental and theoretical approaches, such as electrochemical experiments, microscopy techniques, and computational studies, to evaluate their effectiveness in preventing metal corrosion (Singh et al., 2021).

Antimicrobial and Antileukemic Properties

Research has been conducted on the antimicrobial and antileukemic properties of these compounds and their complexes with various metals. Such studies are significant for the development of new therapeutic agents and understanding their mechanism of action in treating diseases (Scovill et al., 1982).